molecular formula C10H19NOSSi B3187437 2-((Tert-butyldimethylsilyloxy)methyl)thiazole CAS No. 152351-97-8

2-((Tert-butyldimethylsilyloxy)methyl)thiazole

Cat. No.: B3187437
CAS No.: 152351-97-8
M. Wt: 229.42 g/mol
InChI Key: DRZHFLLBVTUMRT-UHFFFAOYSA-N
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Description

2-((Tert-butyldimethylsilyloxy)methyl)thiazole is a useful research compound. Its molecular formula is C10H19NOSSi and its molecular weight is 229.42 g/mol. The purity is usually 95%.
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Properties

CAS No.

152351-97-8

Molecular Formula

C10H19NOSSi

Molecular Weight

229.42 g/mol

IUPAC Name

tert-butyl-dimethyl-(1,3-thiazol-2-ylmethoxy)silane

InChI

InChI=1S/C10H19NOSSi/c1-10(2,3)14(4,5)12-8-9-11-6-7-13-9/h6-7H,8H2,1-5H3

InChI Key

DRZHFLLBVTUMRT-UHFFFAOYSA-N

SMILES

CC(C)(C)[Si](C)(C)OCC1=NC=CS1

Canonical SMILES

CC(C)(C)[Si](C)(C)OCC1=NC=CS1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a room temperature solution of thiazol-2-ylmethanol (1.00 g, 8.684 mmol) in CH2Cl2 was added imidazole (1.18 g, 17.4 mmol) followed by tert-butyldimethylsilyl chloride (1.70 g, 11.3 mmol). After 30 minutes, the mixture was quenched with 2 mL of MeOH and passed through a pad of silica gel eluting with CH2Cl2 (700 mL) and concentrated in vacuo to afford 2.01 g (100%) of the title compound.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
1.18 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
1.7 g
Type
reactant
Reaction Step Two
Yield
100%

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